- Chemistry of emeriamine and its analogs and their inhibitory activity in long-chain fatty acid oxidationJournal of Medicinal Chemistry, 1987, 30(8), 1458-63,
Cas no 96186-30-0 (Butanoic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(phenylmethoxy)carbonyl]amino]-,(S)- (9CI))
![Butanoic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(phenylmethoxy)carbonyl]amino]-,(S)- (9CI) structure](https://www.kuujia.com/scimg/cas/96186-30-0x500.png)
96186-30-0 structure
Product name:Butanoic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(phenylmethoxy)carbonyl]amino]-,(S)- (9CI)
Butanoic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(phenylmethoxy)carbonyl]amino]-,(S)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(phenylmethoxy)carbonyl]amino]-,(S)- (9CI)
- Butanoic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(phenylmethoxy)carbonyl]amino]-,(S)-...
- N-B-Z-N-G-BOC-S-3,4-DIAMINOBUTYRIC ACID
- Z-Dbu(Boc) (S)
- Z-d-dbu(boc)-oh
- Butanoic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(phenylmethoxy)carbonyl]amino]-, (S)-
- DTXSID90541351
- AKOS030214619
- (S)-4-(Boc-amino)-3-(Z-amino)butyric acid
- MFCD03788644
- G78635
- Z-D-beta-Dab(Boc)-OH, >=98.0% (TLC)
- N-beta-Benzyloxycarbonyl-N-gamma-(t-butyloxycarbonyl)-L-3,4-diaminobutyric acid
- (3S)-4-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(phenylmethoxycarbonylamino)butanoic acid
- SCHEMBL14265354
- WDA18630
- (3S)-3-{[(Benzyloxy)carbonyl]amino}-4-[(tert-butoxycarbonyl)amino]butanoic acid
- 96186-30-0
- (S)-3-(((Benzyloxy)carbonyl)amino)-4-((tert-butoxycarbonyl)amino)butanoic acid
-
- MDL: MFCD03788644
- Inchi: 1S/C17H24N2O6/c1-17(2,3)25-15(22)18-10-13(9-14(20)21)19-16(23)24-11-12-7-5-4-6-8-12/h4-8,13H,9-11H2,1-3H3,(H,18,22)(H,19,23)(H,20,21)/t13-/m0/s1
- InChI Key: KUMMZCONPFBQTC-ZDUSSCGKSA-N
- SMILES: [C@H](CC(=O)O)(CNC(=O)OC(C)(C)C)NC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 352.16343649g/mol
- Monoisotopic Mass: 352.16343649g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 25
- Rotatable Bond Count: 12
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 114Ų
Butanoic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(phenylmethoxy)carbonyl]amino]-,(S)- (9CI) Security Information
- WGK Germany:3
Butanoic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(phenylmethoxy)carbonyl]amino]-,(S)- (9CI) Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | Y1015362-1g |
Butanoic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(phenylmethoxy)carbonyl]amino]-, (S)- |
96186-30-0 | 95% | 1g |
$1205 | 2023-09-04 | |
abcr | AB155394-250 mg |
N-beta-Benzyloxycarbonyl-N-gamma-(t-butyloxycarbonyl)-D-3,4-diaminobutyric acid; . |
96186-30-0 | 250MG |
€287.20 | 2022-06-11 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-296734-1 g |
Z-D-Dbu(Boc)-OH, |
96186-30-0 | 1g |
¥9,777.00 | 2023-07-11 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-296734A-5 g |
Z-D-Dbu(Boc)-OH, |
96186-30-0 | 5g |
¥39,109.00 | 2023-07-11 | ||
eNovation Chemicals LLC | Y1015362-100mg |
Butanoic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(phenylmethoxy)carbonyl]amino]-, (S)- |
96186-30-0 | 95% | 100mg |
$1000 | 2024-06-06 | |
1PlusChem | 1P00IK8Z-250mg |
Butanoic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(phenylmethoxy)carbonyl]amino]-, (S)- |
96186-30-0 | 99 - 101% (Assay by titration) | 250mg |
$341.00 | 2025-03-01 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1924126-1g |
(S)-4-(Boc-amino)-3-(Z-amino)butyric acid |
96186-30-0 | 97% | 1g |
¥3568.00 | 2024-04-23 | |
A2B Chem LLC | AI65251-100mg |
Z-D-Dbu(boc)-oh |
96186-30-0 | 99 - 101% (Assay by titration) | 100mg |
$180.00 | 2024-07-18 | |
A2B Chem LLC | AI65251-1g |
Z-D-Dbu(boc)-oh |
96186-30-0 | 99 - 101% (Assay by titration) | 1g |
$678.00 | 2024-07-18 | |
1PlusChem | 1P00IK8Z-1g |
Butanoic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(phenylmethoxy)carbonyl]amino]-, (S)- |
96186-30-0 | 99 - 101% (Assay by titration) | 1g |
$791.00 | 2025-03-01 |
Butanoic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(phenylmethoxy)carbonyl]amino]-,(S)- (9CI) Production Method
Synthetic Routes 1
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water
Reference
Synthetic Routes 2
Reaction Conditions
Reference
- β-Amino-γ-trimethylammoniobutyrate derivatives and their use, European Patent Organization, , ,
Butanoic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(phenylmethoxy)carbonyl]amino]-,(S)- (9CI) Raw materials
Butanoic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(phenylmethoxy)carbonyl]amino]-,(S)- (9CI) Preparation Products
Butanoic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(phenylmethoxy)carbonyl]amino]-,(S)- (9CI) Related Literature
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Miao Liu,Bo-Han Li,Tian Li,Xia Wu,Meng Liu,De-Cai Xiong,Xin-Shan Ye Org. Biomol. Chem., 2020,18, 3043-3046
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Samuel Bernard,Chrystelle Salameh,Philippe Miele Dalton Trans., 2016,45, 861-873
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Lijiao Ao,Xinjia Hu,Meng Xu,Qiqing Zhang,Liang Huang Dalton Trans., 2020,49, 4669-4674
-
Mingzhu Yang Chem. Soc. Rev., 2019,48, 850-884
-
Xiaofeng Xie,Jianqiang Luo,Jing Sun New J. Chem., 2017,41, 7938-7946
96186-30-0 (Butanoic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(phenylmethoxy)carbonyl]amino]-,(S)- (9CI)) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:96186-30-0)Butanoic acid,4-[[(1,1-dimethylethoxy)carbonyl]amino]-3-[[(phenylmethoxy)carbonyl]amino]-,(S)- (9CI)

Purity:99%
Quantity:1g
Price ($):614.0